Cas no 137235-80-4 (Fibrinogen-Binding Peptide)

Fibrinogen-Binding Peptide Properties

Names and Identifiers

• L-Alanine,N-[1-[N-(N-L-a-glutamyl-L-histidyl)-L-isoleucyl]-L-prolyl]-(9CI)
• (4S)-4-amino-5-[[(2S)-1-[[(2S,3S)-1-[(2S)-2-[[(1S)-1-carboxyethyl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Fibrinogen-Binding Peptide
• GLU-HIS-ILE-PRO-ALA
• (4S)-4-amino-5-[[(2S)-1-[[(2S,3S)-1-[(2S)-2-[[(2S)-1-hydroxy-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Glutamyl-histidyl-isoleucyl-prolyl-alanine
• +Expand

• InChIKey： VWJLJHZPMZGDDV-HOCDWTQPSA-N
• Inchi： InChI=1S/C25H39N7O8/c1-4-13(2)20(24(38)32-9-5-6-18(32)23(37)29-14(3)25(39)40)31-22(36)17(10-15-11-27-12-28-15)30-21(35)16(26)7-8-19(33)34/h11-14,16-18,20H,4-10,26H2,1-3H3,(H,27,28)(H,29,37)(H,30,35)(H,31,36)(H,33,34)(H,39,40)/t13-,14-,16-,17-,18-,20-/m0/s1
• SMILES： CC[C@@H]([C@H](NC([C@@H](NC([C@@H](N)CCC(O)=O)=O)CC1=CN=CN1)=O)C(N2CCC[C@H]2C(N[C@H](C(O)=O)C)=O)=O)C

Computed Properties

• Exact Mass: 565.28600
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 19
• Heavy Atom Count: 40

Experimental Properties

• LogP: 0.55120
• PSA: 236.91000